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Compound of Interest

Compound Name: Methyl 2-(chloromethyl)nicotinate

Cat. No.: B109170

Technical Support Center: Methyl 2-
(chloromethyl)nicotinate

This guide provides essential safety information, handling protocols, and storage procedures
for Methyl 2-(chloromethyl)nicotinate. It is intended for researchers, scientists, and
professionals in drug development.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with Methyl 2-(chloromethyl)nicotinate?

Methyl 2-(chloromethyl)nicotinate is classified as a hazardous substance. The primary
hazards include:

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Acute Toxicity (Oral): Harmful if swallowed.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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To ensure personal safety, the following PPE should be worn:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

» Skin Protection: Chemical-impermeable gloves are necessary.[3] Protective clothing should
be worn to prevent skin contact.

» Respiratory Protection: Use a NIOSH/MSHA-approved respirator if there is a risk of inhaling
dust or vapors, especially in poorly ventilated areas.[4]

Q3: What is the correct procedure for storing Methyl 2-(chloromethyl)nicotinate?
Proper storage is crucial to maintain the compound's stability and prevent accidents.
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

e The recommended storage temperature is between 2-8°C.[2]

o Store in a locked-up area.[1][5]

Q4: What should | do in case of accidental exposure (e.g., skin contact, inhalation)?
Immediate action is critical in case of accidental exposure:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration and seek immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water.[3] If skin irritation occurs, seek medical advice.[5]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing and consult a doctor.[3]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person and call a poison control center or doctor immediately.[3]
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Q5: How should I handle a spill of Methyl 2-(chloromethyl)nicotinate?
In the event of a spill:

e Ensure adequate ventilation and remove all sources of ignition.[3]

o Evacuate personnel to a safe area.[3]

o Wear appropriate personal protective equipment (PPE), including respiratory protection,
chemical-impermeable gloves, and eye protection.[3]

e Prevent the chemical from entering drains.[3]

e For containment and cleanup, collect the spilled material and place it in a suitable, closed
container for disposal.[3]

Q6: Are there any known chemical incompatibilities with Methyl 2-(chloromethyl)nicotinate?

While specific incompatibility data for Methyl 2-(chloromethyl)nicotinate is limited in the
provided results, general principles for similar compounds suggest avoiding strong oxidizing
agents and amines.[4]

Q7: What is the difference between Methyl 2-(chloromethyl)nicotinate, Methyl 2-
chloronicotinate, and Methyl nicotinate?

These are distinct chemical compounds with different structures and potentially different safety
profiles. It is crucial to use the correct Safety Data Sheet (SDS) for the specific compound you
are working with.

» Methyl 2-(chloromethyl)nicotinate: Contains a chloromethyl group at the 2-position of the
pyridine ring.

» Methyl 2-chloronicotinate: Contains a chlorine atom at the 2-position of the pyridine ring.

» Methyl nicotinate: Is the methyl ester of nicotinic acid without any chloro-substituents.

Quantitative Data Summary
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Parameter Value Reference
Storage Temperature 2-8°C [2]
Boiling Point 279.4 £ 30.0 °C (Predicted) [2]
Density 1.252 + 0.06 g/cm? (Predicted) [2]

Experimental Workflow: Safe Handling of Methyl 2-
(chloromethyl)nicotinate
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Caption: Workflow for the safe handling of Methyl 2-(chloromethyl)nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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